Cas no 881586-68-1 ((4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate)

• Product Name: (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate
• CAS No: 881586-68-1
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• MDL: MFCD08554973
• CID: 3060052
• PubChem ID: 19590646
• Update Time: 2025-10-12

(4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate
• EN300-230585
• Z2106595632
• BBL040563
• CS-0281388
• 881586-68-1
• STK350674
• (4-methylanilino) 2-(4-formyl-2-methoxyphenoxy)acetate
• 3-Methoxy-4-(2-oxo-2-((p-tolylamino)oxy)ethoxy)benzaldehyde
• 3-methoxy-4-(2-{[(4-methylphenyl)amino]oxy}-2-oxoethoxy)benzaldehyde
• AKOS000313138

• MDL： MFCD08554973
• Inchi： 1S/C17H17NO5/c1-12-3-6-14(7-4-12)18-23-17(20)11-22-15-8-5-13(10-19)9-16(15)21-2/h3-10,18H,11H2,1-2H3
• InChI Key： HGAMXILEOUOINE-UHFFFAOYSA-N
• SMILES： O(CC(=O)ONC1C=CC(C)=CC=1)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 315.11067264Da
• Monoisotopic Mass: 315.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate

Research Briefing on (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate (CAS: 881586-68-1) in Chemical Biomedicine

In recent years, the compound (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate (CAS: 881586-68-1) has garnered significant attention in the field of chemical biomedicine due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's unique chemical structure, characterized by the presence of a formyl group and a methoxyphenoxy moiety, suggests its utility as a versatile intermediate in medicinal chemistry.

Recent studies have explored the synthesis and optimization of (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Additionally, computational modeling has provided insights into the compound's stability and reactivity, which are critical for its application in drug design. These efforts have laid the groundwork for further investigations into its pharmacological properties.

One of the most promising aspects of (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate is its potential as a bioactive molecule. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. For instance, the compound has shown inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), suggesting its potential as an anti-inflammatory agent. These findings are supported by molecular docking studies, which highlight the compound's affinity for the active sites of these enzymes.

Further research has investigated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate that (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and reduce adverse effects.

In conclusion, (4-methylphenyl)amino 2-(4-formyl-2-methoxyphenoxy)acetate (CAS: 881586-68-1) represents a promising candidate in the field of chemical biomedicine, with potential applications in anti-inflammatory and antioxidant therapies. While significant progress has been made in understanding its synthesis and biological activity, further studies are needed to fully elucidate its therapeutic potential and safety profile. This research briefing underscores the importance of continued investigation into this compound, which may pave the way for the development of novel pharmaceutical agents.